![molecular formula C11H15NOS B7589852 N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide](/img/structure/B7589852.png)
N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide, also known as DMCC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DMCC is a cyclopropanecarboxamide derivative that exhibits a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects through the modulation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. This compound has also been shown to inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and tumor progression.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. This compound has also been shown to reduce inflammation and pain in various animal models. Additionally, this compound has been reported to improve cognitive function and memory in Alzheimer's disease models.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide in lab experiments is its relatively low toxicity. This compound has been shown to have a high therapeutic index, meaning that it exhibits therapeutic effects at doses that are not toxic to cells or animals. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide. One potential direction is to investigate its potential use in the treatment of other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to further elucidate its mechanism of action and identify specific targets that are modulated by this compound. Additionally, the development of more efficient synthesis methods and formulations of this compound could improve its therapeutic potential.
Synthesis Methods
The synthesis of N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide involves the reaction of 4,5-dimethyl-2-thiophenemethanol with cyclopropanecarboxylic acid chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to produce this compound in high yields and purity.
Scientific Research Applications
N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide has been studied extensively for its potential therapeutic properties. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic effects in various in vitro and in vivo models. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[(4,5-dimethylthiophen-2-yl)methyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NOS/c1-7-5-10(14-8(7)2)6-12-11(13)9-3-4-9/h5,9H,3-4,6H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASUBZCJCXJONEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)CNC(=O)C2CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.